![molecular formula C12H12N2O3 B1373040 5-acetyl-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid CAS No. 1240527-97-2](/img/structure/B1373040.png)
5-acetyl-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
Overview
Description
Pyrazoles are a type of compound that have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . The pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various strategies. One common method is the Claisen–Schmidt-type aldol-crotonic condensation of 3-acetyl-5-nitropyridine derivatives with various aromatic aldehydes. This is used for the preparation of pyridylchalcones. The cyclization of the latter with hydrazine hydrate in acetic acid affords the corresponding N-acetyl derivatives of 4,5-dihydro-1H-pyrazole .Molecular Structure Analysis
The molecular structure of pyrazole compounds is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .Chemical Reactions Analysis
Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . For example, a synthesized pyrazole derivative was found to cause 4 T1 cells to die by preventing wound healing and colony formation, delaying the G0/G1 phase of the cell cycle, activating p27 levels, and most likely inducing apoptosis through DNA .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole derivatives can vary. For example, one derivative was found to be a beige crystal with a melting point of 198–200 °C .Scientific Research Applications
Heterocyclic Compound Synthesis and Reactivity
5-Acetyl-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid, as a heterocyclic compound, has significant implications in the synthesis of various heterocycles due to its reactive structure. Gomaa and Ali (2020) discuss the versatility of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one derivatives (a related scaffold) in synthesizing heterocyclic compounds like pyrazolo-imidazoles and spiropyridines. This showcases the potential of related pyrazole derivatives in generating diverse heterocyclic structures under mild reaction conditions, which could be applied to this compound for developing novel compounds with possible therapeutic applications (Gomaa & Ali, 2020).
Biological Activities and Applications
Cetin (2020) emphasizes the biological significance of pyrazole carboxylic acid derivatives, highlighting their diverse biological activities such as antimicrobial, anticancer, anti-inflammatory, and antiviral properties. This suggests that derivatives of this compound could be explored for various biological and medicinal applications, leveraging their inherent heterocyclic nature to develop compounds with significant therapeutic potential (Cetin, 2020).
Synthetic and Therapeutic Potential
The synthetic flexibility of pyrazoline derivatives, including this compound, allows for the development of compounds with a wide range of biological effects. Sheetal et al. (2018) discuss the synthesis of novel pyrazole derivatives showing significant antimicrobial, antifungal, and antioxidant properties. This underscores the potential for this compound to serve as a precursor in synthesizing biologically active molecules with potential agrochemical and pharmaceutical applications (Sheetal, Suprita, Suman, Gulati, & Singh, 2018).
Properties
IUPAC Name |
3-acetyl-2-phenyl-3,4-dihydropyrazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-8(15)11-7-10(12(16)17)13-14(11)9-5-3-2-4-6-9/h2-6,11H,7H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABTIPMDRAIMXRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CC(=NN1C2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401187990 | |
Record name | 5-Acetyl-4,5-dihydro-1-phenyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401187990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1240527-97-2 | |
Record name | 5-Acetyl-4,5-dihydro-1-phenyl-1H-pyrazole-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1240527-97-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Acetyl-4,5-dihydro-1-phenyl-1H-pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401187990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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